Molecular Weight Advantage vs. Unsubstituted Piperidine Analog
1-Ethyl-3-(2-ethylpiperidine-1-carbonyl)-1H-pyrazol-5-amine possesses a molecular weight of 250.34 g/mol, which is 28.05 Da higher than the unsubstituted piperidine comparator 1-ethyl-3-(piperidine-1-carbonyl)-1H-pyrazol-5-amine (MW 222.29, CAS 1856033-37-8) . This mass increment, attributable exclusively to the 2-ethyl substituent on the piperidine ring, falls outside the typical analytical error range for mass spectrometry-based identity confirmation, thereby enabling unambiguous LC-MS distinction between the two analogs in reaction monitoring and purity assessment workflows .
Comparator: 222.29 Da
Δ +28.05 Da (12.6% increase)
| Evidence Dimension | Molecular weight (g/mol) |
|---|---|
| Target Compound Data | 250.34 (C13H22N4O) |
| Comparator Or Baseline | 1-Ethyl-3-(piperidine-1-carbonyl)-1H-pyrazol-5-amine: 222.29 (C11H18N4O) |
| Quantified Difference | +28.05 Da (12.6% increase in mass) |
| Conditions | Calculated from standard atomic masses; data sourced from ChemSrc and Chemenu product entries |
Why This Matters
The +28 Da mass shift ensures unambiguous analytical differentiation in LC-MS and HPLC quality control settings, reducing the risk of misidentification when switching between piperidine-substituted analog series during library synthesis.
